Cas no 1602586-39-9 (5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine)
1602586-39-9 structure
Product Name:5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine
CAS No:1602586-39-9
MF:C8H10BrFN2
MW:233.080804347992
CID:5018961
Update Time:2023-08-25
5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine
-
- Inchi: 1S/C8H10BrFN2/c1-2-12-8-3-5(9)6(10)4-7(8)11/h3-4,12H,2,11H2,1H3
- InChI Key: BMCBATRHTIIEGD-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C=1)NCC)N)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- XLogP3: 2.4
- Topological Polar Surface Area: 38
5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AZ93177-1g |
5-Bromo-1-N-ethyl-4-fluorobenzene-1,2-diamine |
1602586-39-9 | 96% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AZ93177-5g |
5-Bromo-1-N-ethyl-4-fluorobenzene-1,2-diamine |
1602586-39-9 | 96% | 5g |
$402.00 | 2024-04-20 | |
| A2B Chem LLC | AZ93177-10g |
5-Bromo-1-N-ethyl-4-fluorobenzene-1,2-diamine |
1602586-39-9 | 96% | 10g |
$662.00 | 2024-04-20 | |
| A2B Chem LLC | AZ93177-25g |
5-Bromo-1-N-ethyl-4-fluorobenzene-1,2-diamine |
1602586-39-9 | 96% | 25g |
$1316.00 | 2024-04-20 |
5-Bromo-N1-ethyl-4-fluorobenzene-1,2-diamine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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